Cas no 1093397-63-7 ((5β)-Androst-9(11)-ene-3,17-dione)

• Product Name: (5β)-Androst-9(11)-ene-3,17-dione
• CAS No: 1093397-63-7
• MF: C₁₉H₂₆O₂
• MW: 286.408545970917
• CID: 2867629
• PubChem ID: 25145008
• Update Time: 2024-03-01

(5β)-Androst-9(11)-ene-3,17-dione Chemical and Physical Properties

Names and Identifiers

• )-Androst-9(11)-ene-3,17-dione
• (5β)-Androst-9(11)-ene-3,17-dione
• (5R,8S,10S,13S,14S)-10,13-Dimethyl-5,6,7,8,10,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17(2H,4H)-dione
• 5β-androst-9(11)-ene-3,17-dione

• Inchi： 1S/C19H26O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h8,12,14-15H,3-7,9-11H2,1-2H3/t12-,14+,15+,18+,19+/m1/s1
• InChI Key： BSNJKPLILMGFCJ-SHWDVBDTSA-N
• SMILES： C[C@]12CCC(=O)C[C@@]1([H])CC[C@@]1([H])[C@]3([H])CCC(=O)[C@@]3(C)CC=C21

Computed Properties

• Exact Mass: 286.193280068g/mol
• Monoisotopic Mass: 286.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives